1-(5-Bromopyrimidin-2-yl)cyclopropanamine dihydrochloride

• Molecular Formula: C7H10BrCl2N3
• Molecular Weight: 286.98 g/mol
• IUPAC Name: 1-(5-bromopyrimidin-2-yl)cyclopropan-1-amine;dihydrochloride
• InChI: InChI=1S/C7H8BrN3.2ClH/c8-5-3-10-6(11-4-5)7(9)1-2-7;;/h3-4H,1-2,9H2;2*1H
• InChI Key: NUVCKAFEAOKRKP-UHFFFAOYSA-N
• Canonical SMILES: C1CC1(C2=NC=C(C=N2)Br)N.Cl.Cl

Description

1-(5-Bromopyrimidin-2-yl)cyclopropanamine dihydrochloride is a useful research compound. Its molecular formula is C7H10BrCl2N3 and its molecular weight is 286.98 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

[1-(5-Bromo-pyrimidin-2-yl)-cyclopropyl]-carbamic acid tert-butyl ester (1.18 g, 3.76 mmol) was dissolved in CH2Cl2 (5 mL) at room temperature. 4M HCl in dioxane (9.4 mL, 37.6 mmol) was added. After 2 h, the solvents were removed by a stream of N2 to give the title compound as a solid, m/z=216.3. The crude material was used without purification in subsequent steps.

Synthesis routes and methods II

Procedure details

[1-(5-Bromo-pyrimidin-2-yl)-cyclopropyl]-carbamic acid tert-butyl ester (1.18 g, 3.76 mmol) is dissolved in CH2Cl2 (5 mL) at room temperature. A 4M solution of HCl in dioxane (9.4 mL, 38 mmol) is added. After 2 hours, solvents are removed by a stream of N2 to afford crude title compound as a solid, which is used without purification (ES+ m/z 216.3).